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Compound of Interest

Compound Name: Cyanure de cuivre

Cat. No.: B1202555 Get Quote

Destinataires : Chercheurs, scientifiques et professionnels du développement de médicaments.

Ce document fournit une analyse technique détaillée du cyanure de cuivre(I), un réactif

inorganique polyvalent identifié par le numéro CAS 544-92-3. Il aborde ses propriétés physico-

chimiques, ses méthodes de synthèse, ses applications clés en synthèse organique

pertinentes pour le développement de médicaments, ainsi que les protocoles expérimentaux et

les données de sécurité associés.

Propriétés Physico-chimiques et Données
Quantitatives
Le cyanure de cuivre(I), également connu sous le nom de cyanure cuivreux, est un composé

inorganique de formule chimique CuCN.[1][2] Il se présente généralement sous la forme d'une

poudre blanc cassé à jaune pâle.[1][3] Des impuretés de composés de cuivre(II) peuvent lui

conférer une teinte verdâtre.[1] Ce composé est un polymère de coordination qui existe sous

deux formes polymorphes.[1]

Tableau 1 : Propriétés Physico-chimiques du Cyanure de Cuivre(I)
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Propriété Valeur Références

Numéro CAS 544-92-3 [1][2]

Formule Moléculaire CuCN [1][2]

Masse Molaire 89,56 g/mol [1]

Apparence
Poudre blanc cassé / jaune

pâle
[1]

Densité 2,92 g/cm³ [1][4]

Point de Fusion 474 °C (se décompose) [1][4]

Solubilité dans l'eau
Négligeable (Produit de

solubilité Ksp : 3.47×10⁻²⁰)
[1]

Solubilité

Insoluble dans l'éthanol et les

acides dilués froids. Soluble

dans l'ammoniaque, les

solutions de cyanures alcalins

(KCN, NaCN), la pyridine et la

N-méthylpyrrolidone.

[1][4]

Tableau 2 : Données de Sécurité (selon le SGH)

Pictogrammes Mention d'avertissement Mentions de Danger

GHS06 (Toxique), GHS09

(Dangereux pour

l'environnement)

Danger

H300+H310+H330 : Mortel en

cas d'ingestion, de contact

cutané ou d'inhalation. H410 :

Très toxique pour les

organismes aquatiques,

entraîne des effets néfastes à

long terme.

Le contact avec des acides libère un gaz très toxique (cyanure d'hydrogène).[5]
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Protocoles Expérimentaux Détaillés
Synthèse du Cyanure de Cuivre(I)
Plusieurs méthodes existent pour la préparation du cyanure de cuivre(I). La méthode

industrielle moderne est préférée à la voie historique en raison de la production de cyanogène

gazeux toxique et de l'impureté du produit final dans cette dernière.[1]

Protocole 1 : Méthode de Synthèse Moderne (Réduction du Sulfate de Cuivre(II))[1][6]

Cette méthode implique la réduction du sulfate de cuivre(II) suivie de la précipitation du

cyanure de cuivre(I).

Matériels :

Sulfate de cuivre(II) pentahydraté (CuSO₄·5H₂O)

Bisulfite de sodium (NaHSO₃)

Cyanure de sodium (NaCN) ou Cyanure de potassium (KCN)[6]

Eau distillée

Éthanol

Béchers, agitateur magnétique, plaque chauffante, système de filtration (entonnoir Büchner)

Procédure :

Préparer une solution de sulfate de cuivre(II) en dissolvant 500 g de CuSO₄·5H₂O dans 1600

ml d'eau à 40-50 °C.[6]

Préparer séparément une solution de bisulfite de sodium en dissolvant 140 g de NaHSO₃

dans 400 ml d'eau et une solution de cyanure de potassium en dissolvant 140 g de KCN

dans 400 ml d'eau. Chauffer ces deux solutions à 60 °C.[6]

Ajouter lentement la solution de bisulfite de sodium à la solution de sulfate de cuivre(II) sous

agitation. La solution passe du bleu au vert, indiquant la réduction de Cu(II) en Cu(I).[1]
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Une fois la décoloration observée, ajouter immédiatement la solution de cyanure de

potassium.[6] Un précipité blanc-jaunâtre de cyanure de cuivre(I) se forme.

Laisser la réaction se poursuivre pendant environ 10 minutes à chaud.[6]

Filtrer le précipité à chaud et le laver abondamment avec de l'eau bouillante pour éliminer les

sels solubles.[6]

Effectuer un lavage final avec de l'éthanol pour faciliter le séchage.[6]

Sécher le produit à 100-110 °C pour obtenir une fine poudre. Le rendement attendu est

d'environ 167 grammes.[6]

Protocole 2 : Réaction de Rosenmund-von Braun[3]

Cette réaction est une application clé du cyanure de cuivre(I) pour la synthèse de nitriles

aromatiques, des intermédiaires importants dans le développement de médicaments.

Matériels :

Halogénure d'aryle (par exemple, bromobenzène)

Cyanure de cuivre(I) (CuCN)

Solvant aprotique polaire à haut point d'ébullition (par exemple, Pyridine, DMF)

Équipement de reflux avec agitation et chauffage

Procédure :

Dans un ballon équipé d'un réfrigérant à reflux et d'un agitateur magnétique, dissoudre

l'halogénure d'aryle (1 équivalent) dans la pyridine.

Ajouter le cyanure de cuivre(I) (1 équivalent).[3]

Chauffer le mélange réactionnel à reflux (par exemple, 100 °C pour la pyridine) pendant 16

heures.[3]
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Après refroidissement, le mélange est généralement concentré sous vide.

Le produit brut est ensuite purifié par des techniques appropriées (par exemple,

chromatographie sur colonne) pour isoler le nitrile aromatique.

Visualisation des Mécanismes et des Flux de Travail
Flux de Travail pour la Synthèse du Cyanure de Cuivre(I)
Le diagramme ci-dessous illustre les étapes séquentielles de la synthèse moderne du cyanure
de cuivre(I).

Flux de Travail : Synthèse du Cyanure de Cuivre(I)

Préparation des Réactifs

Réaction et Précipitation Purification
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Légende : Flux de travail pour la synthèse du CuCN.

Mécanisme de la Réaction de Rosenmund-von Braun
Ce diagramme illustre le mécanisme réactionnel proposé pour la cyanation d'un halogénure

d'aryle catalysée par le cyanure de cuivre(I).
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Mécanisme de la Réaction de Rosenmund-von Braun

Ar-X + CuCN

Intermédiaire Cu(III)
[Ar-Cu(CN)-X]

Addition Oxydante

Ar-CN + CuX

Élimination Réductrice

Click to download full resolution via product page

Légende : Mécanisme simplifié de la réaction de Rosenmund-von Braun.

Applications en Synthèse Organique et
Développement de Médicaments
Le cyanure de cuivre(I) est un réactif fondamental en chimie organométallique.

Synthèse de Nitriles Aromatiques : Comme détaillé dans la réaction de Rosenmund-von

Braun, le CuCN est essentiel pour convertir les halogénures d'aryle en nitriles d'aryle.[1] Les

nitriles sont des précurseurs polyvalents pour la synthèse d'amines, d'acides carboxyliques,

et de divers hétérocycles présents dans de nombreuses molécules pharmaceutiques.

Formation d'Organocuprates : Le CuCN réagit avec des réactifs organolithiens pour former

des "cuprates mixtes" de formules Li[RCuCN] et Li₂[R₂CuCN].[1] Ces réactifs, moins réactifs

que les organolithiens parents, sont très utiles pour les additions conjuguées sur des

cétones α,β-insaturées et certaines réactions de substitution, permettant la création de

liaisons carbone-carbone de manière contrôlée.[1]

Catalyse : Il est également utilisé comme catalyseur dans diverses réactions de

polymérisation.
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La capacité à introduire un groupe nitrile ou à former des liaisons C-C de manière sélective

rend le cyanure de cuivre(I) et ses dérivés précieux pour l'assemblage de squelettes

moléculaires complexes, une étape cruciale dans la découverte et le développement de

nouveaux médicaments.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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